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Abstract

Methyl 3-bromo-2,4-difluorobenzoate, bearing the CAS Number 935534-49-9, is a
strategically important synthetic intermediate in the fields of medicinal chemistry and materials
science.[1] Its unique trifunctionalized aromatic core, featuring a bromine atom and two fluorine
atoms in a specific orientation, offers a versatile platform for the construction of complex
molecular architectures. The fluorine atoms can significantly modulate the physicochemical
properties of target molecules, such as metabolic stability, lipophilicity, and binding affinity,
while the bromine atom serves as a key handle for a variety of cross-coupling reactions. This
guide provides a comprehensive overview of the chemical and physical properties of Methyl 3-
bromo-2,4-difluorobenzoate, detailed synthetic protocols, an exploration of its applications in
drug discovery and materials science, and essential safety and handling information.

Chemical and Physical Properties
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Methyl 3-bromo-2,4-difluorobenzoate is a halogenated aromatic ester with the molecular
formula CsHsBrF202 and a molecular weight of 251.03 g/mol . A summary of its key physical
and chemical properties is presented in Table 1.

Property Value Source

CAS Number 935534-49-9 ChemicalBook][1]

Molecular Formula CsHsBrF20:2 Synquest Labs

Molecular Weight 251.03 g/mol Synquest Labs

Appearance White to pale yellow solid inferred from related
compounds

Melting Point Not available

Boiling Point Not available

Soluble in common organic
- solvents such as )
Solubility _ General chemical knowledge
dichloromethane, ethyl

acetate, and acetone.

Note: Experimentally determined physical properties such as melting point and boiling point are
not readily available in the searched literature. These would typically be determined empirically.

Synthesis of Methyl 3-bromo-2,4-difluorobenzoate

The primary and most logical synthetic route to Methyl 3-bromo-2,4-difluorobenzoate is the
esterification of its corresponding carboxylic acid, 3-bromo-2,4-difluorobenzoic acid. This
precursor can be synthesized through the bromination of 2,4-difluorobenzoic acid.

Synthesis of 3-bromo-2,4-difluorobenzoic acid

A common method for the bromination of activated aromatic rings is electrophilic aromatic
substitution using a brominating agent in the presence of a strong acid.

Reaction Scheme:
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Caption: Synthesis of 3-bromo-2,4-difluorobenzoic acid.
Experimental Protocol:

» To a stirred solution of 2,4-difluorobenzoic acid in concentrated sulfuric acid, slowly add
bromine at a controlled temperature (typically 0-5 °C).

» Allow the reaction mixture to warm to room temperature and stir for a specified period until
the reaction is complete (monitored by TLC or LC-MS).

o Carefully pour the reaction mixture onto ice-water to precipitate the crude product.

» Collect the solid by filtration, wash with cold water until the filtrate is neutral, and dry under
vacuum.

e Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain
pure 3-bromo-2,4-difluorobenzoic acid.

Esterification to Methyl 3-bromo-2,4-difluorobenzoate

The final step is a classic Fischer esterification of the synthesized carboxylic acid.

Reaction Scheme:
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Caption: Fischer Esterification to yield the title compound.
Experimental Protocol:
e Suspend 3-bromo-2,4-difluorobenzoic acid in an excess of methanol.
e Add a catalytic amount of concentrated sulfuric acid.

¢ Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by TLC or LC-MS).

o After cooling, remove the excess methanol under reduced pressure.

» Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate) and wash with
saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine
wash.

« Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield
crude Methyl 3-bromo-2,4-difluorobenzoate.

o Purify the crude product by column chromatography on silica gel or recrystallization to obtain
the final product of high purity.

Spectroscopic Data
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While specific spectra for Methyl 3-bromo-2,4-difluorobenzoate are not available in the
searched literature, the expected NMR and IR spectral data can be predicted based on its
structure and data from analogous compounds.[2]

e 1H NMR: The spectrum would be expected to show a singlet for the methyl ester protons (-
OCHs) at approximately 3.9 ppm. The aromatic region would display two coupled signals
corresponding to the two aromatic protons.

e 13C NMR: The spectrum would show characteristic signals for the carbonyl carbon of the
ester at around 165 ppm, the methyl carbon at approximately 53 ppm, and several signals in
the aromatic region, with their chemical shifts influenced by the fluorine and bromine
substituents.

» 19F NMR: Two distinct signals would be expected, one for each of the non-equivalent fluorine
atoms, with characteristic coupling constants to each other and to the neighboring aromatic
protons.

» IR Spectroscopy: Key absorption bands would be expected for the C=0 stretch of the ester
at approximately 1720-1740 cm~1, C-O stretching vibrations, and C-F and C-Br stretching
frequencies.

o Mass Spectrometry: The mass spectrum would show a molecular ion peak (M*) and a
characteristic M+2 peak of similar intensity due to the presence of the bromine atom (7°Br
and 81Br isotopes).

Applications in Research and Drug Development

The strategic placement of the bromo and fluoro substituents makes Methyl 3-bromo-2,4-
difluorobenzoate a valuable building block in the synthesis of pharmaceuticals and advanced
materials. The bromine atom serves as a versatile handle for various carbon-carbon and
carbon-heteroatom bond-forming reactions, most notably the Suzuki-Miyaura cross-coupling
reaction.[3][4]

Role in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a powerful tool for the formation of biaryl structures, which are
prevalent in many biologically active molecules.[4] Methyl 3-bromo-2,4-difluorobenzoate can
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be coupled with a wide range of boronic acids or esters to introduce diverse aryl or heteroaryl
moieties at the 3-position.[3]

lllustrative Reaction Workflow:

G/Iethyl 3-br0m0-2,4-dif|uorobenzoat9

(Aryl/Heteroaryl Boronic AcioD
Pd Catalyst (e.g., Pd(PPh3)4) ) - -+ -+ (Coupled Producg

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura coupling reaction.

The presence of the ortho- and para- fluorine atoms can influence the electronic properties of
the aryl ring, potentially affecting the reactivity and outcome of the coupling reaction. These
fluorine atoms are often incorporated into drug candidates to enhance properties such as
metabolic stability and binding affinity through favorable interactions with biological targets.

A Versatile Intermediate in Medicinal Chemistry

Halogenated benzoic acids and their esters are common starting materials in the synthesis of a
wide array of pharmaceutical compounds. While specific examples of drug candidates

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.innospk.com/en/?news/grok-exploring-methyl-3-bromo-2-fluorobenzoate-properties-and-applications
https://www.benchchem.com/product/b1406914/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-methyl-3-bromo-2-4-difluorobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

synthesized directly from Methyl 3-bromo-2,4-difluorobenzoate were not found in the
provided search results, its structural motifs are present in various classes of therapeutic
agents. For instance, fluorinated and brominated phenyl rings are found in kinase inhibitors,
GPCR modulators, and other important drug classes. The ester functionality can be readily
hydrolyzed to the corresponding carboxylic acid, which can then be used in amide bond
formation, a cornerstone of medicinal chemistry.

Safety and Handling

Methyl 3-bromo-2,4-difluorobenzoate is classified as an irritant and is harmful if swallowed,
in contact with skin, or if inhaled.[1]

Hazard Statements:

H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Measures:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. A full
Safety Data Sheet (SDS) should be consulted before handling.
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Conclusion

Methyl 3-bromo-2,4-difluorobenzoate is a valuable and versatile building block for organic
synthesis, particularly in the realm of drug discovery and materials science. Its trifunctionalized
nature allows for precise and strategic modifications, making it an attractive starting material for
the synthesis of complex and high-value molecules. A thorough understanding of its synthesis,
reactivity, and handling is crucial for its effective and safe utilization in a research and
development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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